Cas no 951173-22-1 (cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid)

• Product Name: cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid
• CAS No: 951173-22-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD27665003
• CID: 3032409
• PubChem ID: 68495906
• Update Time: 2025-05-20

cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-(1S,2R)-2-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• cis-2-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
• trans-2-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
• SB22510
• NE58258
• 2-((tert-butoxycarbonyl)amino)cyclobutanecarboxylic acid
• Z1769859545
• (1R,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• rel-(1R,2S)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutanecarboxylic acid (ACI)
• cis-2-(tert-Butoxycarbonylamino)cyclobutanecarboxylic acid
• SCHEMBL3056111
• 951173-22-1
• MFCD27987702
• D79100
• P15462
• (1R,2S)-2-(Boc-amino)-cyclobutane-1-carboxylic acid
• (1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylicacid
• (1R,2S)-2-{[(t-Butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• MFCD27665003
• Cyclobutanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,(1R,2S)-
• cis-2-(Boc-amino)cyclobutane-1-carboxylic acid
• (1R,2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOBUTANE-1-CARBOXYLIC ACID
• CS-0045474
• (1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• JTMAFJQIPKPNFJ-RQJHMYQMSA-N
• rac-(1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid, cis
• 868364-63-0
• (+/-)-(cis)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid
• (1R,2S)-2-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOBUTANE-1-CARBOXYLIC ACID
• AKOS027338430
• (1R,2S)-2-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylic acid
• cis-2-{[(tert-Butoxy)carbonyl]aminocyclobutane-1-carboxylic acid
• BNB17322
• AS-52660
• EN300-1071284
• cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid

• MDL： MFCD27665003
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-7-5-4-6(7)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7+/m0/s1
• InChI Key： JTMAFJQIPKPNFJ-NKWVEPMBSA-N
• SMILES： C([C@H]1CC[C@H]1NC(=O)OC(C)(C)C)(=O)O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.6

Additional information on cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid

Introduction to cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid (CAS No. 951173-22-1)

cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid, identified by the CAS number 951173-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, which are known for their unique structural properties and potential biological activities. The presence of a tert-butoxycarbonyl (Boc) group and an amino function in the molecule makes it a valuable intermediate in the synthesis of more complex pharmacological agents.

The structure of cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid features a cyclobutane ring with substituents arranged in a specific geometric configuration. The cis configuration is particularly important, as it influences the compound's interactions with biological targets and its overall pharmacokinetic profile. The Boc group, a protective group commonly used in peptide synthesis, adds stability to the amino function, allowing for selective modifications during further chemical transformations.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential applications in drug development. The rigid structure of the cyclobutane ring can mimic natural bioactive scaffolds, making these compounds attractive for designing novel therapeutic agents. Specifically, cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid has been explored as a building block for synthesizing peptidomimetics and other bioactive molecules.

One of the most compelling aspects of this compound is its utility in the synthesis of peptide analogs. Peptides are essential biomolecules that play a crucial role in various physiological processes. However, their clinical application is often limited by issues such as poor stability, rapid degradation, and immunogenicity. Peptidomimetics, which are designed to mimic the structure and function of peptides but with improved properties, offer a promising alternative. The Boc-protected amino group in cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid allows for controlled peptide bond formation, facilitating the construction of complex peptidomimetic structures.

Recent studies have highlighted the potential of cyclobutane-based peptidomimetics in targeting various diseases, including cancer and inflammatory disorders. For instance, researchers have demonstrated that certain cyclobutane derivatives can inhibit enzyme activity by mimicking natural substrate structures. The flexibility offered by the cyclobutane ring, combined with the precise positioning of functional groups, enables these compounds to interact effectively with biological targets. This has led to the development of novel inhibitors with improved selectivity and potency.

The synthesis of cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as carboxylation and Boc protection. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its role in peptide chemistry, cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid has also been investigated for its potential applications in material science. The unique structural features of this compound make it a candidate for developing novel polymers and materials with tailored properties. For example, its rigid framework could be exploited to create high-performance polymers with enhanced thermal stability and mechanical strength.

The pharmacological evaluation of cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid has revealed several interesting properties. Preclinical studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. These findings suggest that further optimization could lead to the development of new therapeutic agents with significant clinical benefits.

One notable area of research is the use of cyclobutane-based compounds in anticancer therapy. Cancer cells often exhibit altered enzyme activities that contribute to their uncontrolled growth and resistance to treatment. By targeting these enzymes with highly specific peptidomimetics, researchers aim to develop more effective cancer therapies with reduced side effects. The structural features of cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid, including its rigidity and functional group density, make it an ideal candidate for designing such targeted inhibitors.

Another promising application is in the treatment of inflammatory diseases. Inflammatory processes are mediated by various signaling pathways involving peptide hormones and cytokines. Peptidomimetics designed to modulate these pathways could offer new therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune the structure of these compounds using intermediates like cis-2-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid allows researchers to develop highly selective inhibitors that minimize off-target effects.

The development of novel drug candidates is an iterative process that requires extensive characterization at multiple stages. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of intermediates like cis-2-(tert-butoxycarbonylamino)cycлобутанекарбоксиловой кислоты (CAS No 95117322). These methods provide detailed information about molecular connectivity, functional group assignments, and crystal packing arrangements.

In conclusion,cis-2-(tert-butoxycarbonylamino)cycлобутанекарбоксиловой кислоты (CAS No 95117322) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing peptidomimetics and other bioactive molecules targeting various diseases. As research continues to uncover new applications for cyclobutane derivatives,this compound will likely play an increasingly important role in drug discovery efforts worldwide.